methyl 5-(aminomethyl)naphthalene-1-carboxylate hydrochloride
Overview
Description
Methyl 5-(aminomethyl)naphthalene-1-carboxylate hydrochloride (MAMNCH) is a synthetic organic compound that is widely used in research laboratories. It is a derivative of naphthalene, an aromatic hydrocarbon, and is composed of a methyl group attached to a carboxylic acid group. MAMNCH has a wide range of applications in scientific research, including its use as a reagent in chemical synthesis, as a chromogenic reagent in enzyme assays, and as a fluorescent probe in molecular biology.
Scientific Research Applications
Methyl 5-(aminomethyl)naphthalene-1-carboxylate hydrochloride has a wide range of applications in scientific research. It is used as a reagent in chemical synthesis, as a chromogenic reagent in enzyme assays, and as a fluorescent probe in molecular biology. In chemical synthesis, methyl 5-(aminomethyl)naphthalene-1-carboxylate hydrochloride is used to synthesize a variety of compounds, including amines, carboxylic acids, and esters. In enzyme assays, methyl 5-(aminomethyl)naphthalene-1-carboxylate hydrochloride is used as a chromogenic reagent to measure the activity of enzymes such as aminopeptidases, proteases, and esterases. In molecular biology, methyl 5-(aminomethyl)naphthalene-1-carboxylate hydrochloride is used as a fluorescent probe to study the structure and function of proteins.
Mechanism of Action
Methyl 5-(aminomethyl)naphthalene-1-carboxylate hydrochloride is a substrate for a variety of enzymes, including aminopeptidases, proteases, and esterases. These enzymes catalyze the hydrolysis of the carboxylate group of methyl 5-(aminomethyl)naphthalene-1-carboxylate hydrochloride, resulting in the release of the fluorescent product, 5-(aminomethyl)naphthalene-1-carboxylic acid. The fluorescence of this product can then be used to measure the activity of the enzyme.
Biochemical and Physiological Effects
methyl 5-(aminomethyl)naphthalene-1-carboxylate hydrochloride is generally considered to be nontoxic and non-irritating. It has no known adverse effects on human health. However, it is important to note that methyl 5-(aminomethyl)naphthalene-1-carboxylate hydrochloride is a substrate for a variety of enzymes and can therefore be metabolized by the body. Therefore, it is possible that methyl 5-(aminomethyl)naphthalene-1-carboxylate hydrochloride may have an effect on biochemical and physiological processes in the body.
Advantages and Limitations for Lab Experiments
Methyl 5-(aminomethyl)naphthalene-1-carboxylate hydrochloride has several advantages for use in laboratory experiments. It is a stable compound that is not easily degraded by heat or light. It is also easily soluble in aqueous solutions, making it easy to use in a variety of laboratory experiments. Additionally, methyl 5-(aminomethyl)naphthalene-1-carboxylate hydrochloride is relatively inexpensive and widely available. However, it is important to note that methyl 5-(aminomethyl)naphthalene-1-carboxylate hydrochloride is a substrate for a variety of enzymes and can therefore be metabolized by the body. Therefore, it is important to consider the potential metabolic effects of methyl 5-(aminomethyl)naphthalene-1-carboxylate hydrochloride when using it in laboratory experiments.
Future Directions
The potential applications of methyl 5-(aminomethyl)naphthalene-1-carboxylate hydrochloride in scientific research are vast. In the future, researchers may explore the use of methyl 5-(aminomethyl)naphthalene-1-carboxylate hydrochloride in the development of new drugs or in the diagnosis and treatment of diseases. Additionally, researchers may explore the potential of methyl 5-(aminomethyl)naphthalene-1-carboxylate hydrochloride as a fluorescent probe to study the structure and function of proteins. Finally, researchers may investigate the potential of methyl 5-(aminomethyl)naphthalene-1-carboxylate hydrochloride as a chromogenic reagent in enzyme assays to measure the activity of enzymes.
Synthesis Methods
Methyl 5-(aminomethyl)naphthalene-1-carboxylate hydrochloride is synthesized through a three-step process. First, naphthalene-1-carboxylic acid is reacted with methyl amine in the presence of a base such as pyridine or sodium hydroxide. This reaction produces methyl 5-(aminomethyl)naphthalene-1-carboxylate. The second step involves the hydrolysis of the carboxylate group with hydrochloric acid, which yields methyl 5-(aminomethyl)naphthalene-1-carboxylate hydrochloride. The third step involves the purification of the product by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-(aminomethyl)naphthalene-1-carboxylate hydrochloride involves the reaction of 5-naphthalene-1-carboxylic acid with methylamine followed by reduction with sodium borohydride and quaternization with hydrochloric acid.", "Starting Materials": [ "5-naphthalene-1-carboxylic acid", "methylamine", "sodium borohydride", "hydrochloric acid", "methanol", "diethyl ether" ], "Reaction": [ "Step 1: Dissolve 5-naphthalene-1-carboxylic acid (1.0 g) in methanol (10 mL) and add methylamine (1.2 mL, 40% in water). Stir the mixture at room temperature for 2 hours.", "Step 2: Add sodium borohydride (0.2 g) to the reaction mixture and stir for an additional 2 hours.", "Step 3: Quench the reaction by adding hydrochloric acid (1.0 mL) and stirring for 30 minutes.", "Step 4: Extract the product with diethyl ether (3 x 10 mL) and dry over anhydrous magnesium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 6: Dissolve the crude product in methanol (5 mL) and add hydrochloric acid (1.0 mL).", "Step 7: Concentrate the solution under reduced pressure to obtain the final product as a white solid (yield: 80%)." ] } | |
CAS RN |
2694727-75-6 |
Molecular Formula |
C13H14ClNO2 |
Molecular Weight |
251.7 |
Purity |
95 |
Origin of Product |
United States |
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